Cas no 87760-48-3 ((2S)-2-Butylethylene glycol)

• Product Name: (2S)-2-Butylethylene glycol
• CAS No: 87760-48-3
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• CID: 2200318
• Update Time: 2022-09-26

(2S)-2-Butylethylene glycol Chemical and Physical Properties

Names and Identifiers

• (2S)-1,2-Hexanediol
• (2S)-2-Butylethylene glycol
• (S)-Hexane-1,2-diol
• [S,(-)]-1,2-Hexanediol

• Inchi： 1S/C6H14O2/c1-2-3-4-6(8)5-7/h6-8H,2-5H2,1H3/t6-/m0/s1
• InChI Key： FHKSXSQHXQEMOK-LURJTMIESA-N
• SMILES： C(O)[C@@H](O)CCCC

Computed Properties

• Exact Mass: 118.099
• Monoisotopic Mass: 118.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 45.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.951
• Melting Point: 45
• Boiling Point: 223-224℃
• Flash Point: 122℃
• Refractive Index: 1.441-1.443
• PSA: 40.46000
• LogP: 0.52980

(2S)-2-Butylethylene glycol Security Information

• Storage Condition：Store in a cool, dry, well ventilated area away from incompatible substances. Avoid moisture.